3-(4-(4-(4-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)dihydrofuran-2(3H)-one

• IUPAC Name: 3-[4-[4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]oxolan-2-one
• InChI: InChI=1S/C19H25F3N4O2/c20-19(21,22)14-1-5-23-17(13-14)26-10-8-24(9-11-26)15-2-6-25(7-3-15)16-4-12-28-18(16)27/h1,5,13,15-16H,2-4,6-12H2
• InChI Key: MFKQZCKKFVEXDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=NC=CC(=C3)C(F)(F)F)C4CCOC4=O
• Molecular Formula: C19H25F3N4O2
• Molecular Weight: 398.4 g/mol
• CAS No.: 2034201-75-5

Description

3-(4-(4-(4-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)dihydrofuran-2(3H)-one is a useful research compound. Its molecular formula is C19H25F3N4O2 and its molecular weight is 398.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Research has highlighted the synthesis and intramolecular reactions involving compounds related to the title molecule, focusing on the formation of furo[2,3-b]pyridines and dihydropyrano[2,3-b]pyridines through Diels-Alder reactions, demonstrating the chemical versatility of such structures (Taylor & Macor, 1986).
• Another study delves into the synthesis and coordination chemistry of penta-azamacrocycles containing a 1,4-piperazine backbone, elucidating their coordination behaviors with metals, which could inform the design of new chelating agents for various applications (Alcock et al., 1988).
• The development of novel indole linked triazole derivatives with antifungal properties has been explored, revealing the potential pharmacological applications of molecules containing the piperazine motif (Na, 2010).

Medicinal Chemistry Applications

• An investigation into the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, identified the main metabolic pathways of this compound, which shares structural features with the title molecule, highlighting the importance of such compounds in drug development and therapy optimization (Gong et al., 2010).
• Piperazine and pyrrolidine derivatives have been synthesized and evaluated for their antiplasmodial activity against Plasmodium falciparum, demonstrating the potential of such molecules in the development of new antimalarial agents (Mendoza et al., 2011).

Organometallic Frameworks

• The encapsulation of aromatic molecules in hexanuclear arene ruthenium cages, utilizing pyridinyl and piperazinyl units, showcases a novel strategy for constructing organometallic carceplex prisms, potentially useful in materials science and catalysis (Mattsson et al., 2008).